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Compound of Interest

Compound Name: Isouron

Cat. No.: B1201401 Get Quote

Disclaimer: Isouron is an obsolete urea herbicide, and as such, publicly available data on its

environmental persistence is scarce.[1] This guide summarizes the limited information available

for Isouron and provides a comparative analysis with the structurally related and more

extensively studied herbicide, Isoproturon, to offer a broader understanding of the potential

environmental behavior of this class of compounds. The information on Isoproturon should be

considered as a reference and not as a direct substitute for Isouron data.

Isouron: Properties and Persistence
Isouron, with the chemical formula C10H17N3O2, is a urea herbicide formerly used for the

control of broadleaved and grass weeds in crops like sugarcane and pineapples, as well as on

non-cropped land.[1][2] Its mode of action is the inhibition of photosynthesis at photosystem II.

[1] While specific quantitative data on its environmental persistence is largely unavailable in the

public domain, it is categorized as "moderately persistent."[1]

Degradation in Soil
Limited research indicates that Isouron is susceptible to microbial degradation in soil. A study

utilizing a soil perfusion technique demonstrated the degradation of Isouron within a four-week

period. This degradation was accompanied by the formation of three metabolites, suggesting a

microbial breakdown pathway.[3]

Table 1: Physicochemical Properties of Isouron
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Property Value

Chemical Name 3-(5-tert-butyl-1,2-oxazol-3-yl)-1,1-dimethylurea

CAS Number 55861-78-4

Molecular Formula C10H17N3O2

Molecular Weight 211.27 g/mol

Source:[2]

Experimental Protocols for Isouron Degradation
A key study on Isouron degradation employed a soil perfusion technique. The general

principles of this method involve the continuous circulation of an aqueous solution containing

the test substance through a column of soil. This setup is designed to simulate and accelerate

the natural leaching and microbial degradation processes that occur in soil.

Experimental Workflow for Soil Perfusion Study

Sample Preparation

Soil Perfusion Analysis

Upland Field Soil Collection

Set up Soil Perfusion Apparatus

Prepare Isouron Solution

Four-week Perfusion Culture Periodic Sampling of Perfusate HPLC Analysis Metabolite Identification (e.g., MS)

Click to download full resolution via product page

A generalized workflow for a soil perfusion experiment.

Microbial Degradation Pathway of Isouron
The microbial degradation of Isouron in soil has been shown to proceed through the formation

of several intermediate compounds. A strain of yeast, Hansenula saturnus, was identified as
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being capable of degrading Isouron.[3] The identified metabolites suggest a specific

breakdown pathway of the parent molecule.

Proposed Microbial Degradation Pathway of Isouron

Isouron
(3-(5-tert-butyl-3-isoxazolyl)-1,1-dimethylurea)

1-(1-amino-4,4-dimethyl-3-oxo-1-pentenyl)-3,3-dimethylurea

Microbial Action

1,1-dimethyl-3-(2-pivaloylacetyl)-urea

Microbial Action

4-amino-6-tert-butyl-2H-1,3-oxazin-2-one

Microbial Action

Click to download full resolution via product page

Metabolites of Isouron identified during microbial degradation.

Isoproturon: A Comparative Case Study
Due to the limited data on Isouron, this section provides an in-depth look at the environmental

persistence of Isoproturon, a widely studied urea herbicide. Isoproturon shares a similar urea

functional group with Isouron but differs in its substituted phenyl ring. This information provides

a framework for understanding the potential environmental fate of urea herbicides in general.

Persistence of Isoproturon in Soil and Water
The persistence of Isoproturon in the environment is influenced by a variety of factors including

climate, soil type, and microbial activity.

Table 2: Half-life of Isoproturon in Soil and Water
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Medium Condition Half-life (DT50)

Soil Temperate Climates (Field) ~40 days

Soil Tropical Climates (Field) ~15 days

Soil Laboratory (Extractable parent) ~19 days

Soil
Laboratory (Extractable

residues)
~22 days

Soil Field (Extractable residues) ~48 days

Water Hydrolysis ~30 days

Sources:[4][5]

Sorption and Mobility of Isoproturon in Soil
The mobility of Isoproturon in soil, and therefore its potential to leach into groundwater, is

determined by its sorption to soil particles. The organic carbon-water partition coefficient (Koc)

is a key parameter used to predict this behavior.

Table 3: Soil Sorption Coefficient (Koc) of Isoproturon

Parameter Value Interpretation

Koc 126 Moderate Mobility

Source:[6]

Experimental Protocols for Isoproturon Persistence
Studies
A variety of standardized methods are used to evaluate the environmental fate of herbicides

like Isoproturon.

2.3.1. Soil Degradation Studies
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Laboratory incubation studies are commonly performed to determine the rate of herbicide

degradation in soil under controlled conditions.

Methodology:

Soil Collection and Preparation: Soil is collected from relevant agricultural fields, sieved to

remove large debris, and characterized for properties such as pH, organic carbon content,

and texture.

Herbicide Application: A known concentration of the herbicide, often radiolabeled (e.g.,

with ¹⁴C) for ease of tracking, is applied to the soil samples.

Incubation: The treated soil samples are incubated under controlled temperature and

moisture conditions.

Sampling and Extraction: At regular intervals, subsamples of the soil are taken and

extracted with appropriate solvents to separate the parent herbicide and its degradation

products.

Analysis: The extracts are analyzed using techniques like High-Performance Liquid

Chromatography (HPLC) to quantify the remaining parent compound and identify

metabolites.

Data Analysis: The disappearance of the parent compound over time is used to calculate

the degradation half-life (DT50).

2.3.2. Leaching Studies

Lysimeter studies are conducted to assess the potential for a herbicide to move through the soil

profile and reach groundwater.

Methodology:

Lysimeter Setup: Large, undisturbed soil columns (lysimeters) are collected from the field.

Herbicide Application: The herbicide is applied to the surface of the soil in the lysimeter at

a rate representative of agricultural use.
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Irrigation and Leachate Collection: The lysimeters are exposed to natural or simulated

rainfall, and the water that percolates through the soil column (leachate) is collected at the

bottom.

Analysis: Both the soil within the lysimeter (at different depths) and the collected leachate

are analyzed for the presence of the parent herbicide and its metabolites.

Experimental Workflow for Herbicide Persistence and Mobility Studies
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1201401?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201401?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

